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Compound of Interest

Compound Name: AB-MECA

Cat. No.: B1249046

Get Quote

This guide provides a comprehensive comparison of AB-MECA (N⁶-(4-Aminobenzyl)-9-[5-

(methylcarbamoyl)-β-D-ribofuranosyl]adenine), a notable adenosine receptor agonist, with

other key alternatives. It is designed for researchers, scientists, and drug development

professionals, offering objective performance comparisons supported by experimental data to

aid in the interpretation of dose-response curves.

Understanding AB-MECA and Adenosine Receptors
AB-MECA is recognized as a high-affinity agonist for the A₃ adenosine receptor.[1] Adenosine

receptors, a class of G protein-coupled receptors (GPCRs), are categorized into four subtypes:

A₁, A₂ₐ, A₂ᵦ, and A₃. These receptors are integral to various physiological processes, and their

modulation by agonists like AB-MECA has significant therapeutic potential in areas such as

inflammation, cancer, and cardiac ischemia. Interpreting the dose-response relationship of AB-
MECA is crucial for understanding its potency, selectivity, and functional effects.
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The potency and selectivity of an agonist are critical parameters determined from dose-

response curves, typically expressed as Kᵢ (inhibitory constant) from binding assays and EC₅₀

(half-maximal effective concentration) from functional assays. A lower Kᵢ or EC₅₀ value

indicates higher potency.[2] The following table summarizes these values for AB-MECA and

other commonly used adenosine receptor agonists, providing a basis for comparison.
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Compound
Receptor
Subtype

Kᵢ (nM) EC₅₀ (nM)
Primary
Activity

AB-MECA Human A₃ 430.5[1] -
High-affinity A₃

Agonist

Rat A₁ - -

Rat A₂ₐ - -

Cl-IB-MECA Human A₃ 0.33[3] -

High-affinity,

selective A₃

Agonist

Human A₁

~825 (2500-fold

selective for A₃)

[3]

-

Human A₂ₐ

~462 (1400-fold

selective for A₃)

[3]

-

IB-MECA Human A₃ 1.1 -
Potent, selective

A₃ Agonist

Human A₁ 54 -

Human A₂ₐ 56 -

NECA Human A₃ 6.2[4] -
Non-selective

Agonist

Human A₁ 14[4] -

Human A₂ₐ 20[4] 18[5]

Human A₂ᵦ - 2400[4]

CPA Human A₁ 2.3[6] ~300[7]
Selective A₁

Agonist

Human A₂ₐ 790[6] -

Human A₃ 43[6] -
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CGS 21680 Human A₂ₐ 27[8] 1.48-180[8]
Potent, selective

A₂ₐ Agonist

Rat A₁

~3780 (140-fold

selective for A₂ₐ)

[9]

-

Note: Kᵢ and EC₅₀ values can vary depending on the specific assay conditions and cell types

used.

Signaling Pathways and Experimental Workflows
The interaction of an agonist with an adenosine receptor subtype initiates a specific

intracellular signaling cascade. For AB-MECA, binding to the A₃ receptor, which is typically

coupled to the Gᵢ protein, leads to the inhibition of adenylyl cyclase. This, in turn, decreases the

intracellular concentration of cyclic AMP (cAMP).
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Caption: A₃ adenosine receptor signaling pathway activated by AB-MECA.

Generating a dose-response curve is a fundamental experimental process to characterize the

pharmacological properties of a compound like AB-MECA. The workflow involves preparing

cells, treating them with varying concentrations of the compound, and measuring the biological

response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1249046?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249046?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

